molecular formula Cu(C₂H₃O₂)₂·3Cu(AsO₂)₂ B128832 Copper acetoarsenite CAS No. 12002-03-8

Copper acetoarsenite

Cat. No. B128832
CAS RN: 12002-03-8
M. Wt: 1013.8 g/mol
InChI Key: HTSABAUNNZLCMN-UHFFFAOYSA-F
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Description

Synthesis Analysis

Copper acetoarsenite is prepared by reacting Sodium arsenite with Copper sulfate and Acetic acid . The molar ratio obtained was 1:1 through neutral bi-dentate mode of bonding for ligands .


Molecular Structure Analysis

The molecular structure of Copper acetoarsenite is Cu (C2H3O2)2.3Cu (AsO2)2 . The geometries proposed based on UV–Vis and EPR spectra are square-planer and distorted octahedral .


Chemical Reactions Analysis

Copper acetoarsenite is soluble in acids . It is unstable in acids, bases, and toward hydrogen sulfide . It has weak oxidizing or reducing powers . Redox reactions can still occur .


Physical And Chemical Properties Analysis

Copper acetoarsenite is an emerald-green powder . It is soluble in mineral acids, ethanol, potassium cyanide , and insoluble in water . It decomposes in alkalis and on prolonged heating in water . It darkens in the presence of sulfur or lead compounds .

Scientific Research Applications

Role in Metal Ion Precipitation and Removal

Copper acetoarsenite plays a role in the precipitation and removal of metal ions. Studies show that specific metal ions, like copper, can precipitate proteins such as bovine serum albumin (BSA), a process that can be reversed with chelating agents like ethylenediaminetetraacetic acid (EDTA) (Lee et al., 2007).

Click Chemistry in Drug Discovery

Copper acetoarsenite is also relevant in click chemistry, an area increasingly important in drug discovery. Copper-catalyzed triazole formation is a key reaction in this field due to its reliability and the bio-compatibility of the reactants (Kolb & Sharpless, 2003).

Analysis of Decomposition and Artwork Preservation

Research on the microstructure and decomposition of copper acetoarsenite is crucial for understanding its aging process, especially in historical artwork. This knowledge aids in the preservation of art and historical artifacts (Hoshi & Kitada, 2009).

Water Contamination Studies

Investigations into the effects of copper acetoarsenite on water contamination are significant. One study discusses groundwater contamination due to industrial discharge of copper acetoarsenite, leading to public health concerns (Chatterjee, Das, & Chakraborti, 1993).

Educational Applications in Chemistry

Copper acetoarsenite is used in educational settings to illustrate scientific concepts like redox chemistry. This approach bridges the gap between theoretical chemistry and practical applications (Wiggins, Heath, & Alcántara-García, 2018).

Copper Recovery in Water Treatment

The compound's role in water treatment, particularly in the recovery of copper as a purified copper-sulfide mineral, is an area of ongoing research. This is significant for treating contaminated water streams, including industrial wastewaters and acid mine drainage (Sierra-Alvarez, Hollingsworth, & Zhou, 2007).

Safety And Hazards

Copper acetoarsenite is highly toxic by ingestion, inhalation, and skin contact . It may cause eye and respiratory tract irritation . Industrial exposure may cause dermatitis . It is extremely toxic; the probable oral lethal dose for humans is 5-50 mg/kg .

Future Directions

Arsenic toxicity is a global health problem affecting many millions of people . The focus of management is to reduce arsenic ingestion from drinking water and there is increasing emphasis on using alternative supplies of water . Copper acetoarsenite was a pigment in paints, the best known being “Paris green” . Before electricity was used for illumination, hydrogen liberated from coal fires and from gas for lighting combined with arsenic in the Paris green used in wallpaper to form arsine, a toxic gas .

properties

IUPAC Name

tetracopper;oxoarsinite;diacetate
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InChI

InChI=1S/2C2H4O2.6AsHO2.4Cu/c2*1-2(3)4;6*2-1-3;;;;/h2*1H3,(H,3,4);6*(H,2,3);;;;/q;;;;;;;;4*+2/p-8
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InChI Key

HTSABAUNNZLCMN-UHFFFAOYSA-F
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Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)[O-].CC(=O)[O-].[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[Cu+2].[Cu+2].[Cu+2].[Cu+2]
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Molecular Formula

Cu(C2H3O2)2.3Cu(AsO2)2, C4H6As6Cu4O16
Record name COPPER ACETOARSENITE
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DSSTOX Substance ID

DTXSID0024846
Record name Copper acetoarsenite
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Molecular Weight

1013.79 g/mol
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Physical Description

Copper acetoarsenite appears as an emerald-green powder. Usually contains some water. Insoluble in water. Toxic by inhalation and by ingestion. Used as a wood preservative, insecticide, and pigment., Emerald green solid; [Merck Index]
Record name COPPER ACETOARSENITE
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Boiling Point

Decomposes (EPA, 1998)
Record name COPPER ACETOARSENITE
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Solubility

less than 1 mg/mL at 66 °F (NTP, 1992), Soluble in acids; insoluble in alcohol and water.
Record name COPPER ACETOARSENITE
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Density

Estimated as greater than 1.1 at 68F (EPA, 1998)
Record name COPPER ACETOARSENITE
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Impurities

Usually contains some water
Record name PARIS GREEN
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Product Name

Copper acetoarsenite

Color/Form

Emerald green, crystalline powder

CAS RN

12002-03-8
Record name COPPER ACETOARSENITE
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Record name Copper acetoarsenite
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Melting Point

Decomposes >653 °F (NTP, 1992)
Record name COPPER ACETOARSENITE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
1,660
Citations
H Türkez, A Tatar, F Geyİkoğlu… - Journal of Natural & …, 2009 - search.ebscohost.com
In present study, the genotoxic efffects of Copper Acetoarsenite (CAA) were investigated on the bone marTow cells of Sprague-Dawley rats. With this aim, rats were randomly separated …
Number of citations: 2 search.ebscohost.com
DN Mazumder, JD Gupta, AK Chakraborty… - Bulletin of the World …, 1992 - ncbi.nlm.nih.gov
… of arsenic-contaminated water occurred in 53 out of 79 members (67%) of 17 families residing in South Calcutta close to a factory that manufactured Paris-green (copper acetoarsenite). …
Number of citations: 111 www.ncbi.nlm.nih.gov
R Eisler - Advances in Environmental Science and Technology …, 1994 - semspub.epa.gov
… were the brown-headed cowbird (Molothrus ater), with an LDso (11-day) value of 99.8 mg of copper acetoarsenite/kg diet; California quail (Callipepla californica), with an LD50 single …
Number of citations: 226 semspub.epa.gov
E Hoshi, M Kitada - Studies in Conservation, 2002 - Taylor & Francis
… pigment was 2/3.6, while that of copper acetoarsenite is 2/3. Malachite does not … copper acetoarsenite. Probably the difference in the copper/arsenic ratio between copper acetoarsenite …
Number of citations: 9 www.tandfonline.com
M Tedone, R Grayburn - Journal of the American Institute for …, 2023 - Taylor & Francis
… “emerald green” (copper acetoarsenite). While this pigment … pigment in particular: emerald green (copper acetoarsenite). … was confirmed to be copper acetoarsenite, or emerald green. …
Number of citations: 7 www.tandfonline.com
MG Ott, BB Holder, HL Gordon - Archives of Environmental Health …, 1974 - Taylor & Francis
… The product line included lead arsenate, calcium arsenate, copper acetoarsenite, and magnesium arsenate. The lead arsenate was produced from 1919 through 1956, calcium …
Number of citations: 270 www.tandfonline.com
AJ De Roos, SH Zahm, KP Cantor… - Occupational and …, 2003 - oem.bmj.com
… ⩾0.8), including the organophosphate (OP) insecticides coumaphos, fonofos, and diazinon, the organochlorine insecticides chlordane and dieldrin, the insecticide copper acetoarsenite…
Number of citations: 397 oem.bmj.com
I Fiedler, MA Bayard - Artists' pigments, a handbook …, 1997 - Oxford University Press Oxford
Number of citations: 70
AG GopalakrishnaPillai, K Ravindran… - 1968
Number of citations: 0
O Krefft - US Pat, 1941
Number of citations: 2

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